1-Propyl-6-sulfanyl-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one

• Molecular Formula: C8H10N4OS
• Molecular Weight: 210.26 g/mol
• SMILES: CCCN1C2=C(C=N1)C(=O)NC(=S)N2
• InChI: InChI=1S/C8H10N4OS/c1-2-3-12-6-5(4-9-12)7(13)11-8(14)10-6/h4H,2-3H2,1H3,(H2,10,11,13,14)
• InChIKey: PGPJXUWPRXTRKA-UHFFFAOYSA-N

1-Propyl-6-sulfanyl-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one: Identity & Sourcing

1-Propyl-6-sulfanyl-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one (CAS 2060047-07-4) is a heterocyclic small molecule built on the pyrazolo[3,4-d]pyrimidin-4-one core, bearing a propyl substituent at the N1 position and a sulfanyl (thioxo tautomer) group at the C6 position [1]. The compound has the molecular formula C₈H₁₀N₄OS and a molecular weight of 210.26 g/mol [2]. It is cataloged by multiple research-chemical suppliers as a 95%-purity building block, with its identity confirmed through InChIKey and SMILES descriptors . The scaffold is structurally related to the core of phosphodiesterase-5 (PDE5) and PDE9 inhibitor series, yet the specific N1-propyl/C6-sulfanyl substitution pattern distinguishes it from the 6-alkylthioether isomers and from the more heavily decorated clinical candidates that dominate the patent literature [3].

1

Pyrazolo[3,4-d]pyrimidin-4-one scaffold with defined N1-propyl and C6-sulfanyl substitution, confirmed by CAS 2060047-07-4 and unique InChIKey.

2

Supplier-certified minimum purity 95% (HPLC); single CAS identity supports reproducible procurement across vendors.

3

Suitable as a building block for focused library synthesis and as a probe for PDE-family SAR studies requiring precise N1/C6 substitution.

• [1] PubChem Compound Summary for CID 135517169, 1-Propyl-6-sulfanyl-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one. National Center for Biotechnology Information. View Source
• [2] CAS Common Chemistry, CAS RN 2060047-07-4. American Chemical Society. View Source
• [3] Sawant, S. D., Reddy, G. L., Dar, M. I., et al. (2015). Discovery of novel pyrazolopyrimidinone analogs as potent inhibitors of phosphodiesterase type-5. Bioorganic & Medicinal Chemistry, 23(9), 2121–2128. View Source

Why 1-Propyl-6-sulfanyl-pyrazolo[3,4-d]pyrimidin-4-one Is Irreplaceable

The pyrazolo[3,4-d]pyrimidin-4-one family contains hundreds of analogs, but small structural alterations—particularly at the N1 and C6 positions—produce sharp discontinuities in target engagement, physicochemical properties, and synthetic tractability. The target compound’s N1-propyl group confers a specific logP and steric environment that differs materially from N1-methyl, N1-phenyl, or N1-unsubstituted congeners, while the C6-sulfanyl (thioxo) motif presents a tautomeric equilibrium and a nucleophilic sulfur center that are absent in C6-alkylthioether or C6-oxo analogs [1]. In PDE9 inhibitor series, for instance, the N1 substituent has been shown to modulate IC₅₀ values by more than two orders of magnitude across closely related analogs, making the assumption of class-level interchangeability unreliable for quantitative pharmacological studies or for synthesis of derivatives that require a specific substitution vector [2]. Procurement decisions that ignore these differences risk selecting a compound with an uncharacterized activity profile, incompatible reactivity for downstream derivatization, or a physical form unsuitable for the intended assay conditions.

N1 substituent mismatch

N1-propyl versus N1-cyclopentyl, N1-phenyl or N1-H analogs may shift PDE9 target engagement by orders of magnitude; class-average assumptions do not transfer.

C6 thioxo versus oxo divergence

The C6=S tautomer presents weaker hydrogen-bond acceptance and distinct nucleophilic reactivity compared to common C6-oxo or C6-amino analogs, altering solubility and metabolic stability profiles.

Constitutional isomer confusion

1-Propyl-6-sulfanyl (N1-propyl) is structurally distinct from 6-(propylsulfanyl) isomer (A1CI7); InChIKey and connectivity differ, making them unsuitable for structure-based design without verification.

• [1] RCSB PDB Ligand Summary, A1CI7: 6-(propylsulfanyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one. Illustrates the constitutional isomerism possible at C6 and the distinct connectivity of the sulfanyl group. View Source
• [2] US Patent US9617269B2. N-substituted pyrazolo[3,4-D] pyrimidine ketone compounds, preparation process and use thereof. Demonstrates >100-fold variation in PDE9 IC₅₀ across N1-substituted analogs. View Source

1-Propyl-6-sulfanyl-pyrazolo[3,4-d]pyrimidin-4-one: Comparator Evidence

N1-Propyl vs. 6-Propylsulfanyl Constitutional Isomerism

The target compound, 1-propyl-6-sulfanyl-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one, is a constitutional isomer of the PDB ligand A1CI7 [6-(propylsulfanyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one] [1]. In the target compound, the propyl group is attached to the N1 pyrazole nitrogen and the sulfur is present as a free sulfanyl (thioxo tautomer); in A1CI7, the propyl chain is attached to the sulfur as a thioether, and the N1 position is unsubstituted. This connectivity difference produces distinct hydrogen-bond donor/acceptor patterns: the target compound presents an N1-alkylated pyrazole with a thioamide-like C6=S moiety, whereas A1CI7 presents an NH-pyrazole and a thioether. These differences are straightforwardly distinguishable by SMILES and InChIKey, ensuring that the two isomers cannot be used interchangeably in structure-based design or in any experiment where the hydrogen-bonding topology of the heterocyclic core matters . No direct head-to-head biological comparison has been reported for these two isomers, but the distinct connectivity has been verified by X-ray crystallography for the A1CI7 isomer in PDB entry 9PQ9 [1].

N1-Propyl vs. 6-propylsulfanyl

Head-to-head

Target: N1-propyl, C6=S/H tautomer
SMILES: CCCN1N=CC2=C1NC(=S)NC2=O

Comparator (A1CI7): N1-H, C6-S-propyl
SMILES: CCCSC1=Nc2[nH]ncc2C(=O)N1

Distinct connectivity confirmed by InChIKey and X-ray; no biological interchangeability in structure-based design.

PDB 9PQ9 for A1CI7; target InChIKey unique.

Evidence Dimension	Constitutional isomerism / connectivity
Target Compound Data	1-propyl-6-sulfanyl (N1-propyl, C6=S/H tautomer); SMILES: CCCN1N=CC2=C1NC(=S)NC2=O; InChIKey: unique to this connectivity
Comparator Or Baseline	A1CI7: 6-(propylsulfanyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one (N1-H, C6-S-CH₂CH₂CH₃); SMILES: CCCSC1=Nc2[nH]ncc2C(=O)N1; InChIKey: CNXWMVZWQIUZRK-UHFFFAOYSA-N
Quantified Difference	Different atomic connectivity (propyl on N vs. propyl on S); distinct InChIKey and SMILES strings; ≤0% structural overlap in the connectivity graph at the substitution positions
Conditions	Structural identity confirmed by SMILES, InChI, and X-ray crystallography (PDB 9PQ9 for A1CI7)

Why This Matters

For any structure-based drug design campaign or SAR study, procuring the incorrect constitutional isomer would yield binding poses, hydrogen-bonding networks, and reactivity that are irrelevant to the intended target, wasting synthesis and assay resources.

• [1] RCSB PDB Ligand Summary, A1CI7: 6-(propylsulfanyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one. PDB entry 9PQ9 contains the X-ray structure with this ligand. View Source

C6 Thioxo vs. Oxo Tautomerism

The target compound exists predominantly in the 6-thioxo tautomeric form (C=S), as indicated by its alternative IUPAC name '1-propyl-6-thioxo-1,5,6,7-tetrahydro-4H-pyrazolo[3,4-d]pyrimidin-4-one' used by vendors . In contrast, the majority of biologically characterized pyrazolo[3,4-d]pyrimidin-4-ones in the PDE5/PDE9 inhibitor literature bear a C6-oxo group (C=O) or a C6-amino substituent [1]. The thioxo group is a significantly weaker hydrogen-bond acceptor than the oxo group (Abraham H-bond basicity β₂(H) for C=S ≈ 0.30 vs. C=O ≈ 0.48), and the C=S bond is longer (≈1.65 Å vs. ≈1.22 Å for C=O), altering the geometry and electrostatic potential surface of the pyrimidine ring [2]. This difference is class-level: no direct head-to-head comparison of the target compound with its exact 6-oxo analog has been published; however, the physicochemical distinction is intrinsic and quantifiable via IR spectroscopy (νC=S ≈ 1150–1250 cm⁻¹ vs. νC=O ≈ 1680–1750 cm⁻¹) [2].

C6 Thioxo vs. Oxo tautomer

Class-level

C6=S: H-bond basicity β₂(H)≈0.30, bond length≈1.65Å

C6=O (common PDE5/9): β₂(H)≈0.48, bond≈1.22Å

Weaker H-bond acceptor and altered electrostatic surface; SAR from 6-oxo series may not extrapolate.

Predicted class-level constants; experimental IR data not publicly available.

Evidence Dimension	Tautomeric state and hydrogen-bond acceptor strength
Target Compound Data	6-thioxo (C=S) tautomer; H-bond acceptor basicity β₂(H) ≈ 0.30; ν(C=S) ≈ 1150–1250 cm⁻¹ (predicted); C=S bond length ≈1.65 Å
Comparator Or Baseline	6-oxo pyrazolo[3,4-d]pyrimidin-4-ones (common in PDE5/9 inhibitor series); β₂(H) ≈ 0.48; ν(C=O) ≈ 1680–1750 cm⁻¹; C=O bond length ≈1.22 Å
Quantified Difference	≈40–60% reduction in H-bond acceptor strength; ≈0.4 Å increase in bond length; distinct IR absorption region
Conditions	Predicted based on class-level physicochemical constants; no experimental IR data for the target compound are publicly available

Why This Matters

The thioxo group alters the compound's solubility, metabolic stability, and target-engagement profile relative to oxo analogs, meaning that SAR derived from 6-oxo series cannot be directly extrapolated to this compound.

• [1] Sawant, S. D., et al. (2015). Discovery of novel pyrazolopyrimidinone analogs as potent inhibitors of phosphodiesterase type-5. Bioorganic & Medicinal Chemistry, 23(9), 2121–2128. Describes 6-oxo pyrazolopyrimidinone PDE5 inhibitors. View Source
• [2] Abraham, M. H. (1993). Scales of solute hydrogen-bonding: their construction and application to physicochemical and biochemical processes. Chemical Society Reviews, 22(2), 73–83. Provides β₂(H) scales for C=O and C=S. View Source

N1-Propyl vs. Cyclopentyl in PDE9 Inhibition

Although the target compound itself has no reported PDE IC₅₀ data, the US patent US9617269B2 discloses a series of N1-substituted pyrazolo[3,4-d]pyrimidin-4-one ketone derivatives as PDE9 inhibitors, demonstrating that the N1 substituent is a critical potency determinant [1]. Within that series, compounds bearing N1-cyclopentyl, N1-cyclohexyl, and N1-isopropyl groups achieve PDE9 IC₅₀ values in the range of 6–39 nM, whereas the unsubstituted N1-H analog is essentially inactive [2]. The N1-propyl group of the target compound occupies an intermediate steric and lipophilic space: its calculated logP contribution (π ≈ +1.55) is comparable to N1-isopropyl but smaller than N1-cyclopentyl (π ≈ +2.0), suggesting that the target compound could, in principle, achieve sub-100 nM PDE9 inhibitory potency if the C6-sulfanyl group is tolerated [3]. No direct testing of the target compound in PDE assays has been reported; this inference is cross-study comparable, drawing on well-established N1 SAR from a closely related chemotype [1].

N1-Propyl PDE9 SAR context

Cross-study

N1-cyclopentyl IC₅₀ = 6 nM
vs. N1-H (inactive)

N1-propyl lipophilicity π≈1.55
N1-cyclopentyl π≈2.0

N1-propyl likely sufficient for PDE9 binding; actual potency depends on C6-sulfanyl compatibility—requires empirical validation.

Patent US9617269B2; target compound not directly tested in PDE9 assay.

Evidence Dimension	N1-substituent effect on PDE9 inhibitory potency
Target Compound Data	N1-propyl (target compound); no reported PDE9 IC₅₀; predicted lipophilicity contribution π ≈ +1.55
Comparator Or Baseline	N1-cyclopentyl analog (WYQ-46): PDE9 IC₅₀ = 6 nM; N1-cyclohexyl analog: PDE9 IC₅₀ = 39 nM (WYQ-54); N1-H (unsubstituted): inactive; all from US9617269B2
Quantified Difference	N1-propyl π value ≈ +1.55 vs. N1-cyclopentyl π ≈ +2.0; N1-propyl steric bulk (MR ≈ 14.4) smaller than N1-cyclopentyl (MR ≈ 24.2); unsubstituted N1-H yields loss of measurable PDE9 inhibition
Conditions	PDE9A enzyme inhibition assay (human recombinant), as described in US9617269B2; measured via phosphodiesterase activity remaining after compound incubation

Why This Matters

This SAR context indicates that the N1-propyl group is likely sufficient to confer PDE9 binding, but the actual potency depends on the C6-sulfanyl group's compatibility with the PDE9 active site, which remains uncharacterized; researchers must empirically validate the target compound rather than assuming potency parity with the 6-oxo patent series.

• [1] US Patent US9617269B2. N-substituted pyrazolo[3,4-D] pyrimidine ketone compounds, preparation process and use thereof. Google Patents. View Source
• [2] BindingDB Entry BDBM317095 (US9617269, Compound WYQ-46). PDE9A IC₅₀ = 6 nM. View Source
• [3] Hansch, C., Leo, A., & Hoekman, D. (1995). Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society. π and MR values for alkyl substituents. View Source

Defined Purity and CAS vs. Unspecified Analogs

The target compound is commercially available at a certified minimum purity of 95% (HPLC), as documented by the supplier Leyan (product number 2027079) . Its CAS registry number (2060047-07-4) is unambiguous and globally recognized, ensuring that procurement across different vendors consistently yields the same chemical entity. In contrast, several close analogs—such as 1-phenyl-6-sulfanyl-5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS 156718-77-3) and 6-sulfanyl-1,2-dihydropyrazolo[3,4-d]pyrimidin-4-one (CAS 24521-76-4)—are sold by multiple vendors with variable purity (typically 97–98% for the unsubstituted core, but with batch-dependent impurity profiles) and occasionally without full analytical certification . The 95% purity threshold for the target compound is sufficient for most medicinal chemistry and biochemical applications, though researchers requiring >98% purity for biophysical assays should request additional purification. The defined CAS number also facilitates unambiguous regulatory documentation and patent filing, which is not consistently available for all in-class analogs .

Purity & CAS identity

Supporting

≥95% HPLC; CAS 2060047-07-4 (unambiguous)

Comparator core: variable 97–98% across vendors; CAS 24521-76-4

Defined CAS and minimum purity reduce batch misidentification risk for reproducible protocols.

Supplier-reported CoA; independent inter-laboratory comparison not available.

Evidence Dimension	Minimum certified purity and CAS registry status
Target Compound Data	Purity ≥95% (HPLC); CAS 2060047-07-4; single defined CAS record
Comparator Or Baseline	6-sulfanyl-1,2-dihydropyrazolo[3,4-d]pyrimidin-4-one: purity typically 97–98% (vendor-dependent); CAS 24521-76-4; 1-phenyl-6-sulfanyl analog: purity vendor-dependent; CAS 156718-77-3
Quantified Difference	Target compound: 95% minimum with single CAS; comparator core: variable purity 97–98% across vendors; no batch-to-batch consistency guarantee without vendor-specific CoA
Conditions	Purity data from vendor product pages and CAS Common Chemistry; no independent inter-laboratory purity comparison available

Why This Matters

A definitive CAS number and a supplier-committed minimum purity level reduce the risk of receiving a mislabeled or impure batch, which is critical for reproducing published protocols and for generating regulatory-compliant data.

Predicted ADMET Profile vs. PDE5 Inhibitors

The vendor-provided computed LogP for the target compound is 1.19, with a topological polar surface area (TPSA) of 66.47 Ų and 2 hydrogen-bond donors . These values place the compound within the favorable range for oral bioavailability according to Lipinski's Rule of Five. By comparison, sildenafil—the archetypal pyrazolo[3,4-d]pyrimidin-4-one PDE5 inhibitor—has a measured LogP of ≈2.2 and a TPSA of 113 Ų, reflecting its bulkier substituents [1]. The target compound's lower LogP suggests superior aqueous solubility (predicted logS ≈ −2.5 vs. sildenafil's logS ≈ −4.0), while its smaller TPSA may facilitate blood–brain barrier penetration, a property not shared by most PDE5 inhibitors in clinical use [2]. These computational predictions are class-level inferences; no experimental solubility, permeability, or metabolic stability data for the target compound have been reported.

Predicted ADMET vs. sildenafil

Class-level

LogP 1.19 (target) vs. 2.2 (sildenafil)
TPSA 66.47 vs. 113 Ų

Predicted logS ≈ −2.5 vs. −4.0

Lower lipophilicity and smaller TPSA may differentiate pharmacokinetic starting point; experimental ADME data required.

Vendor-computed values; no experimental solubility/permeability data available.

Evidence Dimension	Computed LogP, TPSA, and predicted aqueous solubility
Target Compound Data	LogP = 1.19; TPSA = 66.47 Ų; H-bond donors = 2; predicted logS ≈ −2.5 (vendor-calculated)
Comparator Or Baseline	Sildenafil: LogP ≈ 2.2 (measured); TPSA = 113 Ų; H-bond donors = 1; measured logS ≈ −4.0; Vardenafil: LogP ≈ 1.9; TPSA = 112 Ų
Quantified Difference	≈1 log unit lower lipophilicity; ≈40% smaller TPSA; ≈1.5 log units higher predicted aqueous solubility relative to sildenafil
Conditions	Predicted values from vendor computational chemistry tools (Leyan); sildenafil data from DrugBank and published literature

Why This Matters

If the target compound is being considered as a starting point for lead optimization, its lower lipophilicity and smaller polar surface area may offer a differentiated pharmacokinetic starting point compared to the heavily substituted PDE5 clinical candidates, potentially reducing CYP-mediated clearance and improving CNS exposure.

• [1] DrugBank, Sildenafil (DB00203). LogP 2.2, TPSA 113 Ų, logS −4.0. View Source
• [2] Pajouhesh, H., & Lenz, G. R. (2005). Medicinal chemical properties of successful central nervous system drugs. NeuroRx, 2(4), 541–553. TPSA < 70 Ų associated with CNS penetration. View Source

1-Propyl-6-sulfanyl-pyrazolo[3,4-d]pyrimidin-4-one: Optimal Applications

Isomer Discrimination in Structure-Based Drug Design

When the X-ray structure of a target protein reveals a hydrogen-bonding interaction with the pyrimidine C6 position of a bound ligand—as seen in PDB entry 9PQ9 for the 6-propylsulfanyl isomer A1CI7 [1]—the 1-propyl-6-sulfanyl compound can serve as the correct negative control or alternative scaffold. Its distinct C=S hydrogen-bonding geometry (weaker acceptor, longer bond) relative to the C6-thioether or C6-oxo analogs allows researchers to probe whether a C6-thioamide interaction is tolerated or even preferred in the binding pocket. This application is directly supported by the structural isomerism evidence in Section 3, Evidence Item 1.

Synthetic Diversification at C6-Sulfanyl Center

The C6-thioxo group of this compound acts as a soft nucleophile, enabling selective S-alkylation or S-acylation reactions to generate focused libraries of 6-alkylthio- or 6-acylthio-pyrazolo[3,4-d]pyrimidin-4-ones. This reactivity is orthogonal to the N1 and C4 positions, which are already substituted with propyl and carbonyl groups, respectively. The 95% purity and well-defined single-CAS identity ensure that the starting material is consistent across batches, which is critical for reproducible library synthesis. This application is supported by the purity and identity evidence in Section 3, Evidence Item 3.

CNS Penetration Tool for Pyrazolopyrimidinone Class

With a predicted TPSA of 66.47 Ų—below the empirical 70 Ų threshold associated with favorable blood–brain barrier penetration [1]—and a LogP approximately 1 log unit lower than that of sildenafil , this compound may serve as a brain-penetrant probe for target engagement studies in CNS tissues, provided that its actual permeability and efflux ratio are experimentally confirmed. This scenario is directly supported by the computational ADMET comparison in Section 3, Evidence Item 4.

PDE9 SAR Comparator: N1-Propyl Scaffold

Patent US9617269B2 established that PDE9 inhibitory potency is exquisitely sensitive to the N1 substituent, with IC₅₀ values ranging from 6 nM to inactive depending on the group at this position [1]. The target compound, bearing an N1-propyl group, can be benchmarked alongside the N1-cyclopentyl (IC₅₀ = 6 nM) and N1-cyclohexyl (IC₅₀ = 39 nM) analogs to map the steric and lipophilic tolerance of the PDE9 active site when the C6 position carries a sulfanyl rather than an oxo group. This application is directly supported by the cross-study comparable evidence in Section 3, Evidence Item 2.

Application

Selection Property

Validation Focus

Isomer discrimination in structure-based design

Distinct N1-propyl/C6-thioxo connectivity

Hydrogen-bonding topology validation via X-ray or docking

Synthetic diversification at C6-sulfanyl center

C6-thioxo as soft nucleophile for S-alkylation

Batch consistency and selectivity in library generation

CNS penetration research for pyrazolopyrimidinone class

Predicted TPSA

Experimental BBB permeability and efflux ratio determination

PDE9 SAR expansion with N1-propyl scaffold

N1-propyl steric/lipophilic profile (π≈1.55)

PDE9 potency assay with C6-sulfanyl substitution context

• [1] RCSB PDB entry 9PQ9; A1CI7 ligand: 6-(propylsulfanyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one. View Source